Cas no 28009-80-5 (Pentanedioic acid,3-oxo-, 1,5-bis(1,1-dimethylethyl) ester)
28009-80-5 structure
Product Name:Pentanedioic acid,3-oxo-, 1,5-bis(1,1-dimethylethyl) ester
CAS No:28009-80-5
MF:C13H22O5
MW:258.310784816742
CID:275192
PubChem ID:24856402
Update Time:2025-04-19
Pentanedioic acid,3-oxo-, 1,5-bis(1,1-dimethylethyl) ester Chemical and Physical Properties
Names and Identifiers
-
- Pentanedioic acid,3-oxo-, 1,5-bis(1,1-dimethylethyl) ester
- Di-t-butyl acetonedicarboxylate
- Di-tert-butyl 1,3-acetonedicarboxylate
- ditert-butyl 3-oxopentanedioate
- 1,3-acetonedicarboxylic acid di(tert-butyl) ester
- 270814_ALDRICH
- 3-oxoglutaric acid di(tert-butyl)ester
- AC1L3PHK
- AC1Q5XKW
- Bis(1,1-dimethylethyl) 3-oxoglutarate
- di(t-butyl) 1,3-acetonedicarboxylate
- Di-tert-butyl 3-oxoglutarate
- di-tert-butyl 3-oxopentanedioate
- EINECS 248-775-6
- J-016944
- Pentanedioic acid, 3-oxo-, bis(1,1-dimethylethyl) ester
- 1,5-DI-TERT-BUTYL 3-OXOPENTANEDIOATE
- KREDQIDLGFBDMQ-UHFFFAOYSA-
- Di(tert-butyl) 3-oxopentanedioate #
- Pentanedioic acid, 3-oxo-, 1,5-bis(1,1-dimethylethyl) ester
- FT-0625352
- DI-TERT-BUTYL 1,3-ACETONEDICARBOXYLATE, 98%
- CS-0343104
- 1,5-Bis(1,1-dimethylethyl) 3-oxopentanedioate
- Glutaric acid, 3-oxo-, di-tert-butyl ester
- InChI=1/C13H22O5/c1-12(2,3)17-10(15)7-9(14)8-11(16)18-13(4,5)6/h7-8H2,1-6H3
- NS00028404
- SCHEMBL2648388
- T2V5QXD6RS
- AKOS015893921
- di-t-butyl 1,3-acetonedicarboxylate
- DTXSID60182290
- 28009-80-5
-
- MDL: MFCD00010184
- Inchi: 1S/C13H22O5/c1-12(2,3)17-10(15)7-9(14)8-11(16)18-13(4,5)6/h7-8H2,1-6H3
- InChI Key: KREDQIDLGFBDMQ-UHFFFAOYSA-N
- SMILES: O(C(CC(CC(=O)OC(C)(C)C)=O)=O)C(C)(C)C
Computed Properties
- Exact Mass: 258.14676
- Monoisotopic Mass: 258.147
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 8
- Complexity: 298
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 5
- XLogP3: 2
- Topological Polar Surface Area: 69.7Ų
Experimental Properties
- Color/Form: Not available
- Density: 1.044
- Melting Point: 58-60 °C (lit.)
- Boiling Point: 304.4°Cat760mmHg
- Flash Point: 127.4°C
- Refractive Index: 1.444
- Solubility: methanol: soluble1g/10 mL, clear, colorless to faintly yellow
- PSA: 69.67
- Solubility: Not available
Pentanedioic acid,3-oxo-, 1,5-bis(1,1-dimethylethyl) ester Security Information
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- FLUKA BRAND F CODES:21
- Storage Condition:2-8°C
Pentanedioic acid,3-oxo-, 1,5-bis(1,1-dimethylethyl) ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 270814-5G |
Pentanedioic acid,3-oxo-, 1,5-bis(1,1-dimethylethyl) ester |
28009-80-5 | 98% | 5G |
¥10000.83 | 2022-02-24 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-255074-1 g |
Di-tert-butyl 1,3-acetonedicarboxylate, |
28009-80-5 | ≥96% | 1g |
¥2,031.00 | 2023-07-10 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-255074-1g |
Di-tert-butyl 1,3-acetonedicarboxylate, |
28009-80-5 | ≥96% | 1g |
¥2031.00 | 2023-09-05 |
Pentanedioic acid,3-oxo-, 1,5-bis(1,1-dimethylethyl) ester Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
28009-80-5 (Pentanedioic acid,3-oxo-, 1,5-bis(1,1-dimethylethyl) ester) Related Products
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